Cas no 613-19-4 (2-Methylquinolin-3-ol)

• Product Name: 2-Methylquinolin-3-ol
• CAS No: 613-19-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD02239638
• CID: 842231
• PubChem ID: 594394
• Update Time: 2025-11-02

2-Methylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinolin-3-ol
• 2-METHYL-3-QUINOLINOL
• 2-Methyl-3-hydroxyisochinolin
• 2-Methyl-chinolin-3-ol
• 2-methyl-quinolin-3-ol
• 3-hydroxy-2-methyl-quinoline
• 3-Hydroxy-chinaldin
• 3-hydroxy-quinaldine
• 3-Quinolinol,2-methyl
• Z1198159959
• STL335129
• HMS2285E04
• MFCD02239638
• 11T-0885
• AKOS006277447
• Oxychinaldin
• cid_594394
• Oprea1_200431
• 2-Methyl-3-quinolinol #
• SCHEMBL1467531
• NCGC00020991-03
• 3-Quinolinol, 2-methyl-
• BDBM43557
• EN300-173343
• 613-19-4
• CHEMBL1611185
• NCGC00020991-01
• MLS000079429
• E84210
• SMR000038170
• NCGC00020991-02
• CS-0236805
• DTXSID80344090
• SB68025

• MDL： MFCD02239638
• Inchi： 1S/C10H9NO/c1-7-10(12)6-8-4-2-3-5-9(8)11-7/h2-6,12H,1H3
• InChI Key： OMQWBTOTNRMKAK-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=NC=1C

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.21
• Melting Point: Not available
• Boiling Point: 303.7°C at 760 mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.666
• PSA: 33.12000
• LogP: 2.24880
• Vapor Pressure: Not available

2-Methylquinolin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Methylquinolin-3-ol

Comprehensive Overview of 2-Methylquinolin-3-ol (CAS No. 613-19-4): Properties, Applications, and Industry Insights

2-Methylquinolin-3-ol (CAS No. 613-19-4) is a heterocyclic organic compound belonging to the quinoline family. This versatile molecule has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features and reactivity. The compound's molecular formula (C₁₀H₉NO) and molecular weight (159.19 g/mol) make it an important intermediate in synthetic chemistry. Recent studies highlight its potential in developing novel antimicrobial agents and fluorescence probes, aligning with current industry demands for sustainable and multifunctional chemicals.

The physicochemical properties of 2-Methylquinolin-3-ol contribute to its wide applicability. With a melting point ranging between 120-125°C, this yellowish crystalline powder exhibits moderate solubility in polar organic solvents like ethanol and methanol, while being sparingly soluble in water. These characteristics make it particularly valuable in organic synthesis and formulation development. Researchers are increasingly exploring its structure-activity relationships (SAR) to design more efficient derivatives for various applications, responding to growing market needs for specialized chemical building blocks.

In pharmaceutical applications, 2-Methylquinolin-3-ol serves as a crucial precursor for developing bioactive compounds. Its quinoline core structure mimics several natural alkaloids, making it valuable for drug discovery programs targeting neurological disorders and metabolic diseases. Recent patent literature reveals its incorporation in potential kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges. The compound's ability to form stable metal complexes also positions it as a candidate for developing diagnostic imaging agents, a rapidly growing sector in medical technology.

The material science field has discovered innovative uses for 2-Methylquinolin-3-ol in developing advanced functional materials. Its conjugated π-electron system enables applications in organic electronics, particularly as a component in OLED materials and photovoltaic devices. Researchers are investigating its potential in creating molecular sensors for environmental monitoring, responding to increasing global concerns about pollution detection. The compound's fluorescence properties make it suitable for designing smart materials that respond to specific stimuli, a trending topic in materials engineering.

From a synthetic chemistry perspective, 2-Methylquinolin-3-ol offers multiple reactive sites for functionalization, including the hydroxyl group and aromatic positions. This versatility enables the creation of diverse derivatives through electrophilic substitution, nucleophilic addition, and metal-catalyzed coupling reactions. Recent advancements in green chemistry have explored eco-friendly methods for its synthesis and modification, aligning with industry shifts toward sustainable production processes. The compound's stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches.

Quality control and analytical characterization of 2-Methylquinolin-3-ol typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets rigorous purity standards required for research and industrial applications. Recent developments in analytical chemistry have improved detection limits for potential impurities, addressing the pharmaceutical industry's growing emphasis on quality by design (QbD) principles. Proper storage conditions (typically room temperature in airtight containers) maintain the compound's stability over extended periods.

The commercial availability of 2-Methylquinolin-3-ol from specialized chemical suppliers has increased significantly in recent years, reflecting growing demand across multiple industries. Current market trends show particular interest from contract research organizations (CROs) and academic research institutions. Suppliers often provide the compound in various packaging options, from gram-scale quantities for laboratory research to kilogram quantities for industrial applications. The global supply chain has adapted to ensure reliable access to this important chemical intermediate.

Future research directions for 2-Methylquinolin-3-ol include exploring its potential in catalysis and energy storage applications. Scientists are investigating its use as a ligand in homogeneous catalysis systems and as a component in redox-active materials for batteries. These developments align with global initiatives in renewable energy and carbon-neutral technologies. The compound's structural flexibility continues to inspire innovative applications across scientific disciplines, ensuring its ongoing relevance in chemical research and industrial applications.